(3-Chloro-4-(difluoromethoxy)phenyl)methanamine

• Molecular Formula: C8H8ClF2NO
• Molecular Weight: 207.60 g/mol
• IUPAC Name: [3-chloro-4-(difluoromethoxy)phenyl]methanamine
• InChI: InChI=1S/C8H8ClF2NO/c9-6-3-5(4-12)1-2-7(6)13-8(10)11/h1-3,8H,4,12H2
• InChI Key: UAXZIPZRFQBHSX-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1CN)Cl)OC(F)F

Description

(3-Chloro-4-(difluoromethoxy)phenyl)methanamine is a substituted benzylamine derivative characterized by a chlorinated aromatic ring with a difluoromethoxy (-OCHF₂) group at the para position and a methanamine (-CH₂NH₂) side chain at the benzylic position. This compound is structurally significant in medicinal chemistry, often serving as a building block for synthesizing pharmacologically active molecules, such as kinase inhibitors or allosteric modulators . Its difluoromethoxy substituent enhances metabolic stability and modulates electronic properties compared to non-fluorinated analogs, making it valuable in drug design .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (3-Chloro-4-(difluoromethoxy)phenyl)methanamine typically involves the reaction of 3-chloro-4-(difluoromethoxy)benzaldehyde with ammonia or an amine source under reductive amination conditions. The reaction can be catalyzed by various reducing agents such as sodium cyanoborohydride or hydrogen in the presence of a metal catalyst like palladium on carbon .

Industrial Production Methods

Industrial production of (3-Chloro-4-(difluoromethoxy)phenyl)methanamine may involve large-scale reductive amination processes, where the reaction conditions are optimized for high yield and purity. The use of continuous flow reactors and automated systems can enhance the efficiency and scalability of the production process .

Chemical Reactions Analysis

Types of Reactions

(3-Chloro-4-(difluoromethoxy)phenyl)methanamine undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding nitroso or nitro derivatives.

Reduction: Reduction reactions can convert the compound into its corresponding amine or alcohol derivatives.

Substitution: Nucleophilic substitution reactions can replace the chloro group with other nucleophiles such as hydroxyl or alkoxy groups.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: Reducing agents like lithium aluminum hydride or sodium borohydride are frequently used.

Substitution: Nucleophilic substitution reactions often require the presence of a base such as sodium hydroxide or potassium carbonate.

Major Products Formed

The major products formed from these reactions include various substituted phenylmethanamines, nitroso compounds, and alcohol derivatives .

Scientific Research Applications

(3-Chloro-4-(difluoromethoxy)phenyl)methanamine has several scientific research applications:

Chemistry: It is used as an intermediate in the synthesis of more complex organic molecules.

Biology: The compound is studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Research is ongoing to explore its potential as a pharmaceutical agent for treating various diseases.

Industry: It is used in the development of new materials with specific properties, such as polymers and coatings.

Mechanism of Action

The mechanism of action of (3-Chloro-4-(difluoromethoxy)phenyl)methanamine involves its interaction with specific molecular targets, such as enzymes or receptors. The chloro and difluoromethoxy groups play a crucial role in modulating the compound’s binding affinity and selectivity towards these targets. The exact pathways and molecular interactions are still under investigation, but preliminary studies suggest that the compound may inhibit certain enzymatic activities or disrupt cellular processes .

Comparison with Similar Compounds

Substitution Patterns and Structural Variations

The biological and physicochemical properties of aromatic methanamines are highly dependent on substituent type and position. Below is a comparative analysis of key analogs:

Table 1: Structural and Molecular Comparison

Compound Name	Substituents (Position)	Molecular Formula	Molecular Weight	Key Features
(3-Chloro-4-(difluoromethoxy)phenyl)methanamine	Cl (3), -OCHF₂ (4)	C₈H₇ClF₂NO	206.6	Balanced lipophilicity; moderate electron withdrawal
1-[3-Chloro-4-(trifluoromethoxy)phenyl]methanamine	Cl (3), -OCF₃ (4)	C₈H₇ClF₃NO	225.6	Stronger electron-withdrawing effect; higher metabolic resistance
(3-Chloro-4-methoxyphenyl)methanamine	Cl (3), -OCH₃ (4)	C₈H₁₀ClNO	171.6	Increased electron density; reduced stability
4-(Difluoromethoxy)phenylmethanamine	-OCHF₂ (4), -C₆H₅ (para)	C₁₄H₁₃F₂NO	249.3	Extended aromatic system; enhanced steric bulk
(3-Cyclopropyl-4-fluorophenyl)methanamine	Cyclopropyl (3), F (4)	C₁₀H₁₂FN	165.2	Aliphatic substituent; altered solubility

Biological Activity

The compound (3-Chloro-4-(difluoromethoxy)phenyl)methanamine has garnered significant interest in the fields of medicinal chemistry and pharmacology due to its potential biological activities. This article reviews the current understanding of its biological effects, mechanisms of action, and relevant case studies, supported by data tables summarizing key findings.

Overview of Biological Activity

Research indicates that (3-Chloro-4-(difluoromethoxy)phenyl)methanamine exhibits several notable biological activities, including:

• Antimicrobial Activity : The compound has demonstrated significant antibacterial properties against various microorganisms.
• Anticancer Properties : It shows promise in inhibiting the growth of cancer cell lines, particularly human breast cancer cells (e.g., MCF7).
• Anti-inflammatory Effects : Preliminary studies suggest potential anti-inflammatory activity, making it a candidate for further investigation in inflammatory diseases.

The biological activity of this compound is primarily attributed to its interactions with specific molecular targets involved in various cellular pathways. Key mechanisms include:

• Inhibition of Cell Proliferation : The compound disrupts signaling pathways essential for tumor growth.
• Induction of Apoptosis : It triggers programmed cell death in malignant cells, which is critical for cancer therapy.

Data Table: Summary of Biological Activities

Activity Type	Observed Effects	Reference
Antimicrobial	Significant inhibition of bacterial growth
Anticancer	Inhibition of MCF7 breast cancer cell proliferation
Anti-inflammatory	Potential reduction in inflammatory markers

Case Study 1: Antimicrobial Activity

A study investigated the antimicrobial efficacy of (3-Chloro-4-(difluoromethoxy)phenyl)methanamine against various bacterial strains. Results showed that the compound exhibited considerable antibacterial activity, particularly against Gram-positive bacteria such as Staphylococcus aureus.

Case Study 2: Anticancer Efficacy

In vitro experiments conducted on MCF7 human breast cancer cells revealed that (3-Chloro-4-(difluoromethoxy)phenyl)methanamine significantly reduced cell viability. The mechanism was linked to the induction of apoptosis, as evidenced by increased markers associated with programmed cell death.

Research Findings

Recent studies have utilized quantitative structure-activity relationship (QSAR) models to predict the biological effects based on the compound's structure. These models help identify potential derivatives with enhanced activity profiles. Additionally, molecular docking studies have elucidated how the compound interacts at the molecular level with specific enzyme targets, further supporting its therapeutic potential.